1-(Difluoromethyl)-3-(trifluoromethoxy)naphthalene

• Molecular Formula: C12H7F5O
• Molecular Weight: 262.17 g/mol
• IUPAC Name: 1-(difluoromethyl)-3-(trifluoromethoxy)naphthalene
• InChI: InChI=1S/C12H7F5O/c13-11(14)10-6-8(18-12(15,16)17)5-7-3-1-2-4-9(7)10/h1-6,11H
• InChI Key: JBCOASQZOBCJCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=C2C(F)F)OC(F)(F)F

Description

1-(Difluoromethyl)-3-(trifluoromethoxy)naphthalene is a polyfluorinated naphthalene derivative characterized by a difluoromethyl (-CF₂H) group at position 1 and a trifluoromethoxy (-OCF₃) group at position 2. These substituents significantly influence its physicochemical properties, including lipophilicity, metabolic stability, and electronic characteristics. Fluorinated aromatic compounds are widely utilized in pharmaceuticals and agrochemicals due to their enhanced bioavailability and resistance to enzymatic degradation .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is radical trifluoromethylation, which involves the generation of carbon-centered radicals that react with trifluoromethylating agents . This process can be carried out under mild conditions, often using photochemical or catalytic methods to facilitate the reaction .

Industrial Production Methods: Industrial production of this compound may involve large-scale radical trifluoromethylation processes, utilizing continuous flow reactors to ensure efficient and consistent production. The use of advanced catalytic systems and optimized reaction conditions can enhance yield and purity, making the process economically viable for industrial applications .

Chemical Reactions Analysis

Types of Reactions: 1-(Difluoromethyl)-3-(trifluoromethoxy)naphthalene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can yield partially or fully reduced products, depending on the conditions and reagents used.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles can be employed under appropriate conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of substituted naphthalene derivatives .

Scientific Research Applications

1-(Difluoromethyl)-3-(trifluoromethoxy)naphthalene has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated organic molecules, which are valuable in various chemical research and industrial applications.

Biology: The compound’s unique fluorinated structure makes it a useful probe in biological studies, particularly in understanding the interactions of fluorinated compounds with biological systems.

Medicine: Its potential as a pharmaceutical intermediate is being explored, particularly in the development of drugs with enhanced metabolic stability and bioavailability.

Industry: The compound is used in the development of advanced materials, including polymers and coatings with improved chemical resistance and thermal stability.

Mechanism of Action

The mechanism by which 1-(Difluoromethyl)-3-(trifluoromethoxy)naphthalene exerts its effects is primarily through its interactions with molecular targets in chemical and biological systems. The presence of fluorine atoms enhances the compound’s lipophilicity and metabolic stability, allowing it to interact more effectively with hydrophobic regions of proteins and other biomolecules . This can lead to alterations in molecular pathways and biological activities, making it a valuable tool in drug discovery and development .

Comparison with Similar Compounds

Key Findings :

• Methylnaphthalenes and naphthalene exhibit systemic toxicity (e.g., hepatic, respiratory) due to cytochrome P450-mediated bioactivation . Fluorination likely mitigates this by stabilizing the aromatic core .
• Environmental monitoring data for methylnaphthalenes (air, water, soil) suggest that fluorinated analogs may persist longer but with lower bioavailability due to high logP .

Regulatory and Environmental Implications

• Fluorinated naphthalenes may fall under evolving regulations for persistent organic pollutants (POPs) due to their environmental stability .
• Biomonitoring challenges exist, as fluorinated metabolites may evade traditional assays designed for non-fluorinated analogs .

Biological Activity

1-(Difluoromethyl)-3-(trifluoromethoxy)naphthalene is a fluorinated organic compound characterized by its unique difluoromethyl and trifluoromethoxy functional groups attached to a naphthalene ring. Its molecular formula is C₁₂H₇F₅O, with a molecular weight of 262.17 g/mol. The presence of fluorine atoms significantly influences its chemical properties, enhancing lipophilicity and metabolic stability, which are crucial for its potential applications in various fields, including medicinal chemistry and biological research .

The fluorinated structure of 1-(difluoromethyl)-3-(trifluoromethoxy)naphthalene allows it to interact favorably with biological systems. The compound's lipophilicity enhances its ability to penetrate cellular membranes, making it a valuable probe in biological studies aimed at understanding the behavior of fluorinated compounds within cellular environments .

The biological activity of this compound is primarily linked to its interactions with various molecular targets. The strategic positioning of the difluoromethyl and trifluoromethoxy groups on the naphthalene ring affects the compound's reactivity and interaction profiles within biological systems. Studies indicate that these functional groups enhance the compound's ability to engage with hydrophobic regions of proteins and other biomolecules, which is critical for elucidating its mechanisms of action .

Biological Activity Studies

Research has focused on the compound's potential as a pharmaceutical intermediate, particularly in drug development aimed at enhancing metabolic stability and bioavailability. Interaction studies have shown that 1-(difluoromethyl)-3-(trifluoromethoxy)naphthalene can act as a probe in various biological assays, providing insights into its reactivity and biological effects.

Table 1: Summary of Biological Activities

Activity Type	Description	References
Lipophilicity	Enhanced ability to penetrate cellular membranes
Protein Interaction	Reactivity with hydrophobic regions of proteins
Metabolic Stability	Potential use as a pharmaceutical intermediate
Bioavailability	Investigated for drug development applications

Case Studies

Several studies have explored the biological activity of fluorinated compounds similar to 1-(difluoromethyl)-3-(trifluoromethoxy)naphthalene. For instance, research on related trifluoromethylated compounds has demonstrated their effectiveness as inhibitors in various biochemical pathways, highlighting the significance of fluorine in enhancing biological activity .

Case Study Example

A notable study investigated the inhibitory effects of trifluoromethylated compounds on branched-chain amino acid transaminases (BCATs), which play essential roles in amino acid metabolism. Compounds with similar structural features were shown to exhibit significant inhibitory activity, suggesting that 1-(difluoromethyl)-3-(trifluoromethoxy)naphthalene could potentially exhibit similar effects through its unique structure .